Cas no 1251627-77-6 (1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1251627-77-6
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5820246
• PubChem ID: 49666278
• Update Time: 2025-06-11

1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]-3-morpholin-4-ylsulfonylpyridin-2-one
• 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one
• AKOS024485813
• VU0625096-1
• 1251627-77-6
• F3406-8658
• 1-(3-methylbenzyl)-3-(morpholinosulfonyl)pyridin-2(1H)-one

• Inchi： 1S/C17H20N2O4S/c1-14-4-2-5-15(12-14)13-18-7-3-6-16(17(18)20)24(21,22)19-8-10-23-11-9-19/h2-7,12H,8-11,13H2,1H3
• InChI Key： ZKSWXXJECWSWNY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one

Introduction to 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one (CAS No: 1251627-77-6)

1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1251627-77-6, belongs to the dihydropyridine class, which is well-known for its role in various pharmacological contexts. The presence of a 3-methylphenyl group and a morpholine-4-sulfonyl moiety contributes to its distinct chemical behavior and reactivity, making it a subject of interest for researchers exploring novel drug candidates.

The structural framework of this compound incorporates several key functional groups that are critical for its biological activity. The dihydropyridin-2-one core is particularly noteworthy, as dihydropyridines are widely recognized for their vasodilatory effects, primarily due to their interaction with calcium channels. However, the modifications introduced by the 3-methylphenyl and morpholine-4-sulfonyl substituents suggest that this derivative may exhibit different or enhanced pharmacological properties compared to parent dihydropyridine compounds.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic effects or improved pharmacokinetic profiles. The combination of a phenyl ring with a morpholine sulfonamide moiety in 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one presents an intriguing opportunity for such design. The phenyl group can contribute to hydrophobic interactions and receptor binding affinity, while the morpholine sulfonamide may enhance solubility and metabolic stability. These features make the compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry often focuses on developing treatments for conditions such as cardiovascular diseases, neurodegenerative disorders, and inflammatory conditions. The structural features of 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one suggest that it may interact with biological targets relevant to these diseases. For instance, the sulfonamide group is known to be involved in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have highlighted the importance of computational modeling and high-throughput screening in accelerating the discovery of novel bioactive compounds. The molecular structure of 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one has been subjected to computational analysis to predict its interactions with potential biological targets. These simulations have provided valuable insights into its binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the dihydropyridine core followed by functionalization with the 3-methylphenyl group and the morpholine-4-sulfonyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

Biological testing has begun to reveal promising preliminary results regarding the activity of 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one. In vitro assays have shown potential interactions with enzymes and receptors relevant to therapeutic intervention. While these findings are encouraging, further research is needed to confirm their clinical relevance and assess potential side effects or toxicities.

The development of new pharmaceuticals is a complex process that requires rigorous evaluation across multiple stages—from initial discovery to clinical trials. The journey of 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one from laboratory synthesis to potential market approval involves collaboration among chemists, biologists, pharmacologists, and clinicians. Each stage contributes critical data that informs decisions about further development or alternative strategies.

One area of particular interest is the exploration of derivatives based on this core structure. By modifying substituents or introducing additional functional groups, researchers can fine-tune the pharmacological profile of 1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one to improve efficacy or reduce adverse effects. Such derivative studies are essential for understanding structure–activity relationships and identifying lead compounds for further optimization.

The regulatory landscape also plays a crucial role in advancing pharmaceutical candidates like this one. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) ensures that safety and efficacy standards are met before human testing can begin. This regulatory framework provides a structured path for developers but also poses significant challenges due to stringent requirements。

In conclusion,1-[(3-methylphenyl)methyl]-3-(morpholine-4-sulfonyl)-1,2-dihydropyridin-2-one (CAS No: 1251627-77-6) represents an exciting avenue in pharmaceutical research due to its innovative structure and potential therapeutic benefits。 While further studies are needed to fully elucidate its properties， preliminary findings suggest that it could contribute significantly to addressing medical challenges。 As research progresses， collaborations among scientists from various disciplines will be essential in transforming this compound into a viable therapeutic option。